Cas no 2918925-60-5 ((2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol)

• Product Name: (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol
• CAS No: 2918925-60-5
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 6796512
• PubChem ID: 171366829
• Update Time: 2025-07-22

(2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2918925-60-5
• MFCD34760397
• (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol

• Inchi： 1S/C15H16O2/c1-11-5-3-4-6-13(11)14-8-7-12(10-16)9-15(14)17-2/h3-9,16H,10H2,1-2H3
• InChI Key： GBNDYZLIOQZMID-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CO)C=CC=1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol

Introduction to (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol (CAS No. 2918925-60-5)

(2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2918925-60-5, belongs to a class of biphenyl derivatives that exhibit intriguing chemical behaviors, making it a subject of extensive study in synthetic chemistry and medicinal chemistry.

The molecular structure of (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol consists of two benzene rings connected by a methylene bridge, with substituents that include a methoxy group at the 2-position and a methyl group at the 2'-position of one of the rings. This particular arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both electron-donating and electron-withdrawing groups enhances its potential as a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on biphenyl derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds can exhibit properties such as antioxidant, anti-inflammatory, and anticancer effects. The specific configuration of (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol makes it an attractive candidate for further exploration in drug discovery pipelines. Researchers have been particularly interested in its potential to modulate enzyme activity and cellular signaling pathways, which are often dysregulated in various diseases.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. The biphenyl core provides a stable scaffold that can be modified through various chemical reactions to introduce additional functional groups or side chains. This flexibility allows chemists to tailor the properties of the final product to specific therapeutic needs. For instance, modifications at the 4-position can introduce polar or hydrophobic groups, influencing solubility and bioavailability.

The synthesis of (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the biphenyl core efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a high purity of the final product. The growing sophistication in synthetic methodologies has made it possible to produce such complex molecules on a larger scale, facilitating further research and development.

Recent studies have begun to explore the pharmacological potential of (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol by investigating its interactions with various biological targets. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in cancer progression. Additionally, its antioxidant properties have been linked to potential neuroprotective effects, making it a promising candidate for treating neurodegenerative disorders.

The development of new drug candidates relies heavily on understanding their interactions at the molecular level. Computational chemistry has played a crucial role in predicting how (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol might bind to biological targets based on its structural features. These simulations provide valuable insights into binding affinities and mechanisms of action, guiding experimental design and optimizing lead compounds for clinical trials.

In conclusion, (2-Methoxy-2'-methyl-[1,1'-biphenyl]-4-yl)methanol (CAS No. 2918925-60-5) represents an exciting avenue for pharmaceutical research due to its unique structure and potential biological activities. Its synthesis presents challenges that require advanced chemical techniques but also offers opportunities for innovation in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing novel therapeutic strategies across various medical fields.